Cas no 1006496-47-4 (5-Cyclopropyl-1-propyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-Cyclopropyl-1-propyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1006496-47-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5205024
• Update Time: 2025-10-31

5-Cyclopropyl-1-propyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-1-propyl-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C10H14N2O/c1-2-5-12-10(8-3-4-8)9(7-13)6-11-12/h6-8H,2-5H2,1H3
• InChI Key： RVXFUNQEPPUAPL-UHFFFAOYSA-N
• SMILES： N1(CCC)C(C2CC2)=C(C=O)C=N1

Additional information on 5-Cyclopropyl-1-propyl-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 5-Cyclopropyl-1-propyl-1H-pyrazole-4-carbaldehyde (CAS: 1006496-47-4)

The compound 5-Cyclopropyl-1-propyl-1H-pyrazole-4-carbaldehyde (CAS: 1006496-47-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 5-Cyclopropyl-1-propyl-1H-pyrazole-4-carbaldehyde, which make it a promising scaffold for the design of novel bioactive molecules. The compound's pyrazole core, combined with the cyclopropyl and propyl substituents, offers a versatile platform for chemical modifications, enabling the exploration of diverse pharmacological properties. Researchers have employed advanced synthetic strategies, including multi-step organic transformations and catalytic methods, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary investigations have demonstrated that 5-Cyclopropyl-1-propyl-1H-pyrazole-4-carbaldehyde exhibits moderate inhibitory effects against certain enzymes and receptors implicated in inflammatory and metabolic disorders. For instance, a recent study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. These findings suggest potential applications in the development of anti-inflammatory agents.

Further research has explored the compound's interactions with various biological targets using computational modeling and in vitro assays. Molecular docking studies have revealed that 5-Cyclopropyl-1-propyl-1H-pyrazole-4-carbaldehyde can bind to specific active sites of target proteins, providing insights into its mechanism of action. These studies have also identified structural modifications that could enhance its binding affinity and selectivity, paving the way for the design of more potent analogs.

Despite these promising results, challenges remain in the development of 5-Cyclopropyl-1-propyl-1H-pyrazole-4-carbaldehyde as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further optimization and preclinical testing. Ongoing research is focused on improving the pharmacokinetic properties of this compound and evaluating its efficacy in animal models of disease.

In conclusion, 5-Cyclopropyl-1-propyl-1H-pyrazole-4-carbaldehyde represents a valuable chemical entity with significant potential in drug discovery. Its unique structure and biological activity make it a compelling subject for further investigation. Future studies should aim to elucidate its full therapeutic potential and address the current limitations to facilitate its transition into clinical development.